Cas no 1049672-80-1 (1-(5-amino-1H-pyrazolo[3,4-c]pyridin-1-yl)-Ethanone)

1-(5-amino-1H-pyrazolo[3,4-c]pyridin-1-yl)-Ethanone structure
1049672-80-1 structure
Product Name:1-(5-amino-1H-pyrazolo[3,4-c]pyridin-1-yl)-Ethanone
CAS No:1049672-80-1
MF:C8H8N4O
MW:176.175320625305
CID:1097496
PubChem ID:76764471
Update Time:2025-04-20

1-(5-amino-1H-pyrazolo[3,4-c]pyridin-1-yl)-Ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(5-amino-1H-pyrazolo[3,4-c]pyridin-1-yl)-Ethanone
    • (1-acetylpyrazolo[3,4-c]pyridin-5-yl)amine
    • Ethanone, 1-(5-amino-1H-pyrazolo[3,4-c]pyridin-1-yl)-
    • AB91040
    • 1049672-80-1
    • 1-(5-AMINO-1H-PYRAZOLO[3,4-C]PYRIDIN-1-YL)ETHANONE
    • Inchi: 1S/C8H8N4O/c1-5(13)12-7-4-10-8(9)2-6(7)3-11-12/h2-4H,1H3,(H2,9,10)
    • InChI Key: VCLUQIZFNUPMEW-UHFFFAOYSA-N
    • SMILES: O=C(C)N1C2C=NC(=CC=2C=N1)N

Computed Properties

  • Exact Mass: 176.06981089g/mol
  • Monoisotopic Mass: 176.06981089g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 73.8Ų
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